Cas no 13814-93-2 (Borate(1-),tetrafluoro-, calcium (2:1) (9CI))

• Product Name: Borate(1-),tetrafluoro-, calcium (2:1) (9CI)
• CAS No: 13814-93-2
• MF: B₂CaF₈
• MW: 213.687227249146
• MDL: MFCD00015972
• CID: 230995
• PubChem ID: 6096284
• Update Time: 2025-10-15

Borate(1-),tetrafluoro-, calcium (2:1) (9CI) Chemical and Physical Properties

Names and Identifiers

• Borate(1-),tetrafluoro-, calcium (2:1) (9CI)
• calcium tetrafluoroborate(1-)
• calcium ditetrafluoroborate
• 15978-68-4
• 13814-93-2
• Calcium bis[tetrafluoridoborate(1-)]
• EINECS 237-485-5
• DTXSID50929994
• AKOS015832925
• NS00086205
• Calcium tetrafluoroborate
• FT-0623416
• YHLNCCJTKRTQEG-UHFFFAOYSA-N
• Borate(1-), tetrafluoro-, calcium (2:1) (9CI)

• MDL： MFCD00015972
• Inchi： 1S/2BF4.Ca/c2*2-1(3,4)5;/q2*-1;+2
• InChI Key： YHLNCCJTKRTQEG-UHFFFAOYSA-N
• SMILES： [Ca+2].F[B-](F)(F)F.F[B-](F)(F)F

Computed Properties

• Exact Mass: 213.9684265g/mol
• Monoisotopic Mass: 213.9684265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 19.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Soluble in water.
• Sensitiveness: Hygroscopic

Borate(1-),tetrafluoro-, calcium (2:1) (9CI) Security Information

• HazardClass：8

Additional information on Borate(1-),tetrafluoro-, calcium (2:1) (9CI)

Recent Advances in the Study of Borate(1-),tetrafluoro-, calcium (2:1) (9CI) (CAS 13814-93-2): Applications and Mechanisms in Chemical Biomedicine

In recent years, Borate(1-),tetrafluoro-, calcium (2:1) (9CI), with the CAS number 13814-93-2, has garnered significant attention in the field of chemical biomedicine due to its unique chemical properties and potential therapeutic applications. This compound, a calcium salt of tetrafluoroborate, exhibits remarkable stability and reactivity, making it a promising candidate for various biomedical applications, including drug delivery, antimicrobial agents, and bone regeneration. The latest research has focused on elucidating its mechanisms of action, optimizing its synthesis, and exploring its efficacy in preclinical models.

A recent study published in the *Journal of Medicinal Chemistry* investigated the antimicrobial properties of Borate(1-),tetrafluoro-, calcium (2:1) (9CI). The researchers demonstrated that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity to mammalian cells. The study attributed this activity to the compound's ability to disrupt bacterial cell membranes and interfere with essential enzymatic processes. These findings suggest its potential as a novel antimicrobial agent, particularly in the era of increasing antibiotic resistance.

Another groundbreaking study, featured in *Advanced Materials*, explored the use of Borate(1-),tetrafluoro-, calcium (2:1) (9CI) in bone tissue engineering. The researchers developed a composite scaffold incorporating this compound, which demonstrated enhanced osteogenic activity and mechanical strength. In vitro and in vivo experiments revealed that the scaffold promoted the differentiation of mesenchymal stem cells into osteoblasts and accelerated bone regeneration in critical-sized defects. This research highlights the compound's potential in addressing unmet clinical needs in orthopedic and dental applications.

In addition to its therapeutic applications, recent advancements in the synthesis and characterization of Borate(1-),tetrafluoro-, calcium (2:1) (9CI) have been reported. A study in *Chemical Communications* detailed a novel, scalable synthesis route that improves yield and purity while reducing environmental impact. The researchers employed advanced spectroscopic techniques, such as NMR and X-ray crystallography, to confirm the compound's structure and purity, providing a robust foundation for future industrial-scale production.

Despite these promising developments, challenges remain in the clinical translation of Borate(1-),tetrafluoro-, calcium (2:1) (9CI). Issues such as long-term biocompatibility, optimal dosing regimens, and potential off-target effects require further investigation. Ongoing research aims to address these gaps through comprehensive preclinical studies and the development of targeted delivery systems to enhance the compound's efficacy and safety.

In conclusion, Borate(1-),tetrafluoro-, calcium (2:1) (9CI) (CAS 13814-93-2) represents a versatile and promising compound in chemical biomedicine. Its applications span antimicrobial therapy, bone regeneration, and beyond, supported by a growing body of scientific evidence. Future research should focus on overcoming translational barriers and exploring synergistic combinations with other therapeutic agents to maximize its clinical impact.